Cas no 6240-00-2 (3-Acetamidoadamantane-1-carboxylic acid)

• Product Name: 3-Acetamidoadamantane-1-carboxylic acid
• CAS No: 6240-00-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD00154633
• CID: 528720
• PubChem ID: 2769714
• Update Time: 2025-04-19

3-Acetamidoadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamidoadamantane-1-carboxylic acid
• 1-ACETAMIDO-3-ADAMANTANECARBOXYLIC ACID
• 3-Acetylamino-adamantane-1-carboxylic acid
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-(acetylamino)-
• 1-acetylamino-3-carboxyadamantane
• 1-acetylaminoadamantane-3-carboxylic acid
• 3-acetamidoadamantanecarboxylic acid
• F0035-0012
• AKOS016142916
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3-(acetylamino)-
• ALBB-010281
• STK663759
• DTXSID60377846
• LS-03474
• 6240-00-2
• G35558
• 3-Acetamidoadamantane-1-carboxylicacid
• EN300-06585
• AKOS000122426
• 3-(acetylamino)tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid
• Z56757159
• 3-(acetylamino)-1-adamantanecarboxylic acid
• Oprea1_395623
• 3-(acetylamino)adamantane-1-carboxylic acid
• Adamantane-1-carboxylic acid, 3-acetylamino-
• SCHEMBL965747

• MDL： MFCD00154633
• Inchi： 1S/C13H19NO3/c1-8(15)14-13-5-9-2-10(6-13)4-12(3-9,7-13)11(16)17/h9-10H,2-7H2,1H3,(H,14,15)(H,16,17)
• InChI Key： XBMPXAYRLNNWET-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C3)(C2)NC(C)=O)=O

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 257-258 ºC
• Boiling Point: 464.7°C at 760 mmHg
• Flash Point: 234.8°C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 66.40000
• LogP: 1.93700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives